Cas no 13048-95-8 (N4-Methyl-2'-O-methyl-cytidine)

N4-Methyl-2'-O-methyl-cytidine Properties

Names and Identifiers

• Cytidine,N-methyl-2'-O-methyl-
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)pyrimidin-2-one
• N(4), O(2')-Dimethylcytidine
• N-methyl-2'-O-methylcytidine
• N,2'-O-Dimethylcytidine
• N4-Methyl-2'-O-Methyl-cytidine
• N(4), O(2/')-Dimethylcytidine
• N4-Methyl-2'-O-methylcytidine
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)-1,2-dihydropyrimidin-2-one
• SCHEMBL14917408
• n4-methyl-2' -O-methyl cytidine
• BS-52281
• A900364
• 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
• Cytidine, N-methyl-2'-O-methyl-
• E77901
• DTXSID00156571
• 13048-95-8
• DA-65770
• DTXCID9079062
• N(4), O(2')-dimethylcytidine
• +Expand

• InChIKey： BNXGRQLXOMSOMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17N3O5/c1-12-7-3-4-14(11(17)13-7)10-9(18-2)8(16)6(5-15)19-10/h3-4,6,8-10,15-16H,5H2,1-2H3,(H,12,13,17)
• SMILES： CNC1C=CN(C2OC(CO)C(O)C2OC)C(=O)N=1

Computed Properties

• Exact Mass: 271.11691
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.116821
• Heavy Atom Count: 19
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.2
• Topological Polar Surface Area: 104

Experimental Properties

• PSA: 103.62
• Refractive Index: 1.636
• Boiling Point: 475.4°Cat760mmHg
• Flash Point: 241.3°C
• Solubility: Slightly soluble (18 g/l) (25 º C),
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),